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Compound of Interest

Compound Name: SJ-3366

Cat. No.: B1680995

SJ3149 is classified as a molecular glue degrader.[1] Its primary mechanism of action involves
hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system, to
selectively eliminate the CK1a protein.[2] SJ3149 achieves this by inducing a novel protein-
protein interaction between CK1a and Cereblon (CRBN), a component of the CUL4-DDB1 E3
ubiquitin ligase complex.[1][3][4] This ternary complex formation (CK1a-SJ3149-CRBN) leads
to the polyubiquitination of CK1a, which marks it for recognition and subsequent degradation
by the proteasome.[2] The degradation of CK1la disrupts cellular signaling pathways that are
critical for the survival and proliferation of cancer cells.[3]

Signaling Pathways Modulated by SJ3149

The primary signaling pathway affected by the degradation of CK1a is the p53 tumor
suppressor pathway. The antiproliferative activity of SJ3149 shows a significant correlation with
that of MDM2 inhibitors like Nutlin-3a, strongly suggesting that its efficacy is mediated through
the activation of p53.[1][3] This makes SJ3149 particularly effective against cancer cells that
retain wild-type TP53.[3]
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Diagram 1: Signaling pathway of SJ3149-mediated CK1la degradation.

Quantitative Data Summary
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The following tables summarize the key quantitative parameters of SJ3149's activity from
preclinical studies.

Table 1: In Vitro Activity of SJ3149 in MOLM-13 Cells

Parameter Value Description Reference(s)

Concentration for 50%
IC50 13-14nM inhibition of cell 516171
growth.

Concentration for 50%
DC50 3.7-11 nM . [5][6]
degradation of CK1a.

Maximum percentage
Dmax 88 - 95% ] [5][6]
of CK1la degradation.

Table 2: In Vivo Pharmacokinetic Properties of SJ3149 in Mice

Parameter IV (3 mglkg) PO (50 mg/kg) IP (50 mgl/kg) Reference(s)
Terminal Half-life
77 h ~3h - [7]
(t1/2)
Oral
- 12% 74% [7]

Bioavailability

Experimental Protocols
Cell Viability Assay

 Principle: Measurement of intracellular ATP levels as an indicator of cell viability.
e Method:
o MOLM-13 cells were seeded in 96-well plates.

o Cells were treated with a serial dilution of SJ3149 for 72 hours.
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o CellTiter-Glo® (Promega) reagent was added to each well.
o Luminescence was measured on a plate reader to determine the number of viable cells.

o IC50 values were calculated from dose-response curves.[8]

Protein Degradation Assays

o Western Blot:
o MOLM-13 cells were treated with SJ3149 for 4 hours.
o Cell lysates were prepared and protein concentrations were normalized.

o Proteins were separated by SDS-PAGE, transferred to a membrane, and probed with
antibodies against CK1a and a loading control (e.g., GAPDH).

o Band intensities were quantified to determine the extent of degradation.[8]
o HiBIT Assay (Live-Cell):

o AHIBIT tag was knocked into the endogenous CK1a locus in MOLM-13 cells using
CRISPR-Cas9.

o Tagged cells were treated with SJ3149.
o At various time points, a lytic reagent containing the LgBIT protein was added.

o The complementation of HiBiT and LgBIT forms a functional luciferase, and the
luminescent signal, proportional to the CK1a level, was measured.[8]

In Vivo Target Engagement Study

e Model: MOLM-13 cells were transplanted into NSG mice.
o Dosing: Mice were treated with SJ3149 (e.g., 50 mg/kg) via intraperitoneal injection.

e Analysis:
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o Bone marrow was harvested from the mice.

o Human cells were isolated.

o CKla protein levels in the isolated human cells were analyzed by Western blot to confirm

target degradation in vivo.[9]

Mandatory Visualizations
Experimental Workflow: From Discovery to In Vivo
Validation
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Diagram 2: Experimental workflow for the development of SJ3149.

Logical Relationship of the Degradation Process
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Diagram 3: Logical relationship of SJ3149's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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